Cas no 1108620-71-8 (N-methyl-N-(2-methylprop-2-en-1-yl)hydroxylamine)

• Product Name: N-methyl-N-(2-methylprop-2-en-1-yl)hydroxylamine
• CAS No: 1108620-71-8
• MF: C₅H₁₁NO
• MW: 101.146941423416
• CID: 6525636
• PubChem ID: 102036894
• Update Time: 2025-05-19

N-methyl-N-(2-methylprop-2-en-1-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(2-methylprop-2-en-1-yl)hydroxylamine
• 1108620-71-8
• EN300-1809181

• Inchi： 1S/C5H11NO/c1-5(2)4-6(3)7/h7H,1,4H2,2-3H3
• InChI Key： TVRYTRPBIHPOTR-UHFFFAOYSA-N
• SMILES： ON(C)CC(=C)C

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-organohydroxylamines

Additional information on N-methyl-N-(2-methylprop-2-en-1-yl)hydroxylamine

Comprehensive Overview of N-methyl-N-(2-methylprop-2-en-1-yl)hydroxylamine (CAS No. 1108620-71-8)

N-methyl-N-(2-methylprop-2-en-1-yl)hydroxylamine (CAS No. 1108620-71-8) is a specialized organic compound with a unique molecular structure, combining a hydroxylamine backbone with N-methyl and 2-methylprop-2-en-1-yl substituents. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its CAS number 1108620-71-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial applications.

The growing interest in N-methyl-N-(2-methylprop-2-en-1-yl)hydroxylamine aligns with broader trends in sustainable chemistry and green synthesis. Researchers are actively exploring its role in catalytic reactions and as a building block for bioactive molecules. The compound’s allylic and hydroxylamine functionalities make it particularly valuable for constructing nitrogen-containing heterocycles, a key focus in drug discovery. Recent studies highlight its utility in click chemistry and polymer modification, addressing demands for eco-friendly materials.

From an industrial perspective, CAS 1108620-71-8 is often discussed in contexts like high-throughput screening and structure-activity relationship (SAR) studies. Its compatibility with modern flow chemistry techniques enhances scalability, a priority for manufacturers aiming to reduce waste. Additionally, the compound’s stability under mild conditions makes it suitable for bioconjugation applications, a hot topic in targeted drug delivery systems.

Analytical challenges associated with N-methyl-N-(2-methylprop-2-en-1-yl)hydroxylamine include its characterization via NMR spectroscopy and mass spectrometry, which are frequently searched topics among chemists. Advanced techniques like HPLC-MS are employed to ensure purity, especially given its sensitivity to oxidation. These methodologies align with the industry’s push toward quality-by-design (QbD) principles, emphasizing reproducibility in synthetic workflows.

In summary, CAS No. 1108620-71-8 represents a nexus of innovation in organic synthesis, bridging academic research and industrial applications. Its relevance to green chemistry, drug development, and material science ensures continued exploration, driven by both scientific curiosity and practical demands.